Cas no 213329-45-4 (15,18-Dihydroxy-8,11,13-abietatrien-7-one)
213329-45-4 structure
Product Name:15,18-Dihydroxy-8,11,13-abietatrien-7-one
CAS No:213329-45-4
MF:C20H28O3
MW:316.434526443481
MDL:MFCD20260933
CID:837042
PubChem ID:3009631
Update Time:2025-09-22
15,18-Dihydroxy-8,11,13-abietatrien-7-one Chemical and Physical Properties
Names and Identifiers
-
- 15,18-Dihydroxy-8,11,13-abietatrien-7-one
- 15,18-Dihydroxyabieta-8,11,13-trien-7-one
- 213329-45-4
- (1R,4aS,10aR)-1-(hydroxymethyl)-7-(2-hydroxypropan-2-yl)-1,4a-dimethyl-3,4,10,10a-tetrahydro-2H-phenanthren-9-one
- AKOS032961707
- 9(1H)-Phenanthrenone, 2,3,4,4a,10,10a-hexahydro-1-(hydroxymethyl)-7-(1-hydroxy-1-methylethyl)-1,4a-dimethyl-, (1R,4aS,10aR)-
- CS-0017043
- HY-N1498
- (1R,4aS,10aR)-1-(hydroxymethyl)-7-(1-hydroxy-1-methyl-ethyl)-1,4a-dimethyl-3,4,10,10a-tetrahydro-2H-phenanthren-9-one
- FS-9558
- (-)-15,18-Dihydroxyabieta-8,11,13-trien-7-one
- majusanin C
- [ "" ]
- DA-49106
-
- MDL: MFCD20260933
- Inchi: 1S/C20H28O3/c1-18(2,23)13-6-7-15-14(10-13)16(22)11-17-19(3,12-21)8-5-9-20(15,17)4/h6-7,10,17,21,23H,5,8-9,11-12H2,1-4H3/t17-,19-,20+/m0/s1
- InChI Key: DNAMQWAMMWRLBC-YSIASYRMSA-N
- SMILES: OC[C@]1(C)CCC[C@]2(C)C3C=CC(C(C)(C)O)=CC=3C(C[C@H]21)=O
Computed Properties
- Exact Mass: 316.20400
- Monoisotopic Mass: 316.20384475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 485
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 482.2±40.0 °C at 760 mmHg
- Flash Point: 259.6±23.8 °C
- PSA: 57.53000
- LogP: 3.55680
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
15,18-Dihydroxy-8,11,13-abietatrien-7-one Security Information
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ℃, better at -4 ℃
15,18-Dihydroxy-8,11,13-abietatrien-7-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Cooke Chemical | M2060035-5mg |
15,18-Dihydroxyabieta-8,11,13-trien-7-one |
213329-45-4 | 93% | 5mg |
RMB 2432.00 | 2025-02-21 | |
| TargetMol Chemicals | TN2634-5 mg |
15,18-Dihydroxyabieta-8,11,13-trien-7-one |
213329-45-4 | 98% | 5mg |
¥ 3,560 | 2023-07-11 | |
| TargetMol Chemicals | TN2634-1 mL * 10 mM (in DMSO) |
15,18-Dihydroxyabieta-8,11,13-trien-7-one |
213329-45-4 | 98% | 1 mL * 10 mM (in DMSO) |
¥ 3660 | 2023-09-15 | |
| TargetMol Chemicals | TN2634-5mg |
15,18-Dihydroxyabieta-8,11,13-trien-7-one |
213329-45-4 | 5mg |
¥ 3560 | 2024-07-20 | ||
| A2B Chem LLC | AF65752-5mg |
15,18-Dihydroxyabieta-8,11,13-trien-7-one |
213329-45-4 | 93.0% | 5mg |
$635.00 | 2024-04-20 | |
| TargetMol Chemicals | TN2634-1 ml * 10 mm |
15,18-Dihydroxyabieta-8,11,13-trien-7-one |
213329-45-4 | 1 ml * 10 mm |
¥ 3660 | 2024-07-20 | ||
| TargetMol Chemicals | TN2634-5mg |
15,18-Dihydroxyabieta-8,11,13-trien-7-one |
213329-45-4 | 5mg |
¥ 3560 | 2024-07-24 | ||
| TargetMol Chemicals | TN2634-1 ml * 10 mm |
15,18-Dihydroxyabieta-8,11,13-trien-7-one |
213329-45-4 | 1 ml * 10 mm |
¥ 3660 | 2024-07-24 |
15,18-Dihydroxy-8,11,13-abietatrien-7-one Related Literature
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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